Cas no 1354951-65-7 ((4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride)
(4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (4-bromo-2,6-dichlorophenyl)hydrazine hydrochloride
- NE62707
- (4-bromo-2,6-dichlorophenyl)hydrazine;hydrochloride
- (4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride
-
- MDL: MFCD20441607
- Inchi: 1S/C6H5BrCl2N2.ClH/c7-3-1-4(8)6(11-10)5(9)2-3;/h1-2,11H,10H2;1H
- InChI Key: NOPWHDDHOTUPLV-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)Cl)NN)Cl.Cl
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 124
- Topological Polar Surface Area: 38
(4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B681510-10mg |
(4-Bromo-2,6-Dichlorophenyl)Hydrazine Hydrochloride |
1354951-65-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B681510-50mg |
(4-Bromo-2,6-Dichlorophenyl)Hydrazine Hydrochloride |
1354951-65-7 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | B681510-100mg |
(4-Bromo-2,6-Dichlorophenyl)Hydrazine Hydrochloride |
1354951-65-7 | 100mg |
$ 275.00 | 2022-06-06 | ||
| Enamine | EN300-88541-0.05g |
(4-bromo-2,6-dichlorophenyl)hydrazine hydrochloride |
1354951-65-7 | 0.05g |
$155.0 | 2023-09-01 | ||
| Enamine | EN300-88541-0.1g |
(4-bromo-2,6-dichlorophenyl)hydrazine hydrochloride |
1354951-65-7 | 0.1g |
$232.0 | 2023-09-01 | ||
| Enamine | EN300-88541-0.25g |
(4-bromo-2,6-dichlorophenyl)hydrazine hydrochloride |
1354951-65-7 | 0.25g |
$331.0 | 2023-09-01 | ||
| Enamine | EN300-88541-0.5g |
(4-bromo-2,6-dichlorophenyl)hydrazine hydrochloride |
1354951-65-7 | 0.5g |
$524.0 | 2023-09-01 | ||
| Enamine | EN300-88541-1.0g |
(4-bromo-2,6-dichlorophenyl)hydrazine hydrochloride |
1354951-65-7 | 1.0g |
$671.0 | 2023-02-11 | ||
| Enamine | EN300-88541-2.5g |
(4-bromo-2,6-dichlorophenyl)hydrazine hydrochloride |
1354951-65-7 | 2.5g |
$1315.0 | 2023-09-01 | ||
| Enamine | EN300-88541-5.0g |
(4-bromo-2,6-dichlorophenyl)hydrazine hydrochloride |
1354951-65-7 | 5.0g |
$1945.0 | 2023-02-11 |
(4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on (4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride
Introduction to (4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride (CAS No. 1354951-65-7)
(4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride, with the CAS number 1354951-65-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that exhibit a wide range of biological activities, making it a valuable intermediate in the synthesis of various therapeutic agents. The presence of both bromo and chloro substituents on the phenyl ring, along with the hydrazine moiety, contributes to its unique reactivity and potential applications in drug development.
The< strong>structure of (4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride is characterized by a benzene ring substituted with bromine at the 4-position and chlorine atoms at the 2- and 6-positions. The hydrazine group (-NH2) is further protonated to form the hydrochloride salt, which enhances its solubility in polar solvents. This structural configuration not only imparts distinct chemical properties but also opens up numerous possibilities for further functionalization and derivatization.
In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>aromatic hydrazine derivatives. These compounds have shown promise in various preclinical studies as intermediates for synthesizing novel drugs targeting different disease mechanisms. The< strong>brominated and chlorinated phenyl rings in (4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride serve as versatile handles for constructing more complex molecular architectures, enabling the development of highly specific ligands for biological receptors.
One of the most compelling aspects of (4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride is its utility in the synthesis of< strong>antimicrobial agents. The hydrazine moiety is known to interact with bacterial enzymes and cellular components, disrupting essential metabolic pathways. Furthermore, the halogenated phenyl ring can enhance binding affinity by participating in π-stacking interactions and hydrogen bonding with target proteins. This combination of features makes it an attractive scaffold for designing compounds with enhanced efficacy against resistant strains of bacteria.
Recent studies have also highlighted the role of (4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride in< strong>anticancer research. The compound has been investigated for its ability to induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The< strong>bromine substituent, in particular, has been shown to enhance the bioavailability and metabolic stability of drug candidates, contributing to their improved pharmacokinetic profiles. These findings underscore the compound's potential as a building block for next-generation anticancer therapies.
The< strong>synthetic versatility of (4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride is another area of significant interest. Its structure allows for facile modification at multiple positions, enabling chemists to tailor its properties for specific applications. For instance, nucleophilic aromatic substitution reactions can be employed to introduce additional functional groups, such as amines or carboxylic acids, expanding its utility in medicinal chemistry.
In addition to its pharmaceutical applications, (4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride has found utility in< strong>material science. The compound's ability to form coordination complexes with transition metals has led to its use as a ligand in catalytic systems. These metal complexes have been explored for their potential in organic transformations, including cross-coupling reactions that are pivotal in synthesizing complex organic molecules.
The< strong>biological activity of (4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride has been further investigated through structure-activity relationship (SAR) studies. These studies have provided valuable insights into how modifications at different positions of the molecule can influence its potency and selectivity. For example, replacing one of the chlorine atoms with a fluorine atom has been shown to enhance binding affinity while reducing toxicity profile.
The development of< strong>high-throughput screening methods has accelerated the discovery process for new drug candidates derived from (4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride. Automated synthesis platforms coupled with rapid analytical techniques have enabled researchers to efficiently generate and test large libraries of derivatives. This approach has led to the identification of several promising lead compounds that are now undergoing further optimization.
The< strong>solubility and stability profile of (4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride make it an ideal candidate for formulation into various dosage forms. Its compatibility with different solvents and excipients ensures that it can be incorporated into oral solids, injectables, and even topical preparations without significant challenges. This flexibility is crucial for developing patient-friendly drug products that enhance compliance and therapeutic outcomes.
In conclusion,(4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride (CAS No. 1354951-65-7) is a multifaceted compound with broad applications across pharmaceuticals,materials science,and catalysis.Several recent studies highlight its potential as an intermediate for synthesizing novel therapeutic agents targeting various diseases including cancer and antimicrobial infections.The structural features such as halogenated phenyl rings and hydrazine moiety contribute significantly to its reactivity,bioavailability,and pharmacological activity.Further research is warranted to fully exploit its synthetic versatility and biological potential.
1354951-65-7 ((4-Bromo-2,6-dichlorophenyl)hydrazine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)